Cas no 2027550-04-3 (1-isocyano-3-phenylbenzene)

• Product Name: 1-isocyano-3-phenylbenzene
• CAS No: 2027550-04-3
• MF: C₁₃H₉N
• MW: 179.217262983322
• CID: 6349427
• PubChem ID: 58288926
• Update Time: 2025-07-18

1-isocyano-3-phenylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-isocyano-3-phenylbenzene
• 2027550-04-3
• SCHEMBL11996149
• EN300-1177153

• Inchi： 1S/C13H9N/c1-14-13-9-5-8-12(10-13)11-6-3-2-4-7-11/h2-10H
• InChI Key： XFVPCSACZVWXDL-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C1=CC=CC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 179.073499291g/mol
• Monoisotopic Mass: 179.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 4.4Ų

Additional information on 1-isocyano-3-phenylbenzene

Professional Introduction to Compound with CAS No. 2027550-04-3 and Product Name: 1-isocyano-3-phenylbenzene

1-isocyano-3-phenylbenzene, identified by the CAS number 2027550-04-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of isocyanides, which are known for their versatile reactivity and utility in synthetic chemistry. The presence of both an isocyanyl group and a phenyl ring makes 1-isocyano-3-phenylbenzene a particularly interesting molecule for researchers exploring novel synthetic pathways and functional materials.

The structure of 1-isocyano-3-phenylbenzene consists of a benzene ring substituted with a phenyl group at the 3-position and an isocyanyl group at the 1-position. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in organic synthesis. The isocyanyl group, characterized by the formula -N=C=O, is highly reactive and can participate in various chemical transformations, including condensation reactions, polymerization processes, and the formation of urea derivatives. These characteristics have positioned 1-isocyano-3-phenylbenzene as a key building block in the development of advanced materials and pharmaceuticals.

In recent years, there has been growing interest in the applications of isocyanides like 1-isocyano-3-phenylbenzene in medicinal chemistry. The reactivity of the isocyanyl group allows for the facile introduction of urea-like functionalities into molecular structures, which are often associated with biological activity. For instance, researchers have explored the use of 1-isocyano-3-phenylbenzene as a precursor in the synthesis of bioactive molecules that exhibit potential therapeutic effects. These studies have highlighted its role in developing novel drug candidates targeting various diseases, including inflammatory disorders and infectious diseases.

Moreover, the phenyl ring in 1-isocyano-3-phenylbenzene contributes to its stability and solubility characteristics, making it suitable for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in pharmaceutical synthesis to introduce aryl groups at specific positions within a molecule, enhancing its pharmacological properties. The combination of these features has made 1-isocyano-3-phenylbenzene a preferred choice for chemists seeking to develop complex molecular architectures with tailored functionalities.

Recent advancements in computational chemistry have also facilitated deeper insights into the reactivity patterns of 1-isocyano-3-phenylbenzene. Molecular modeling studies have revealed that the compound can undergo diverse transformations depending on reaction conditions and catalysts used. These insights have enabled researchers to optimize synthetic routes and predict the outcomes of novel reactions involving 1-isocyano-3-phenylbenzene, thereby accelerating the discovery process in drug development and material science.

The pharmaceutical industry has been particularly keen on exploring the potential of 1-isocyano-3-phenylbenzene due to its versatility as a synthetic intermediate. For example, researchers have utilized this compound to synthesize derivatives that exhibit antimicrobial and anti-inflammatory properties. The ability to modify both the isocyanyl group and the phenyl ring allows for fine-tuning of biological activity, making it possible to develop molecules with enhanced efficacy and reduced side effects. Such developments underscore the importance of 1-isocyano-3-phenylbenzene in advancing therapeutic strategies.

In addition to its pharmaceutical applications, 1-isocyano-3-phenylbenzene has found utility in materials science. Its reactivity with various organic substrates makes it a valuable precursor for synthesizing polymers and copolymers with unique properties. These materials can be engineered to exhibit specific mechanical, thermal, or electronic characteristics, opening up possibilities for applications in coatings, adhesives, and electronic devices. The growing demand for advanced materials has further highlighted the significance of compounds like 1-isocyano-3-phenylbenzene in industrial research and development.

The synthesis of 1-isocyano-3-phenylbenzene itself presents an intriguing challenge due to its reactive nature. Traditional methods often involve multi-step processes that require careful control over reaction conditions to prevent unwanted side products. However, recent innovations in synthetic chemistry have led to more efficient routes for producing this compound on an industrial scale. These advancements include catalytic processes that enhance yield while minimizing byproducts, making 1-isocyano-3-phenylbenzene more accessible for research applications.

As research continues to evolve, the potential applications of 1-isocyano-3-phenylbenzene are likely to expand further. Emerging fields such as nanotechnology and biomedicine offer new avenues for utilizing this compound's unique properties. For instance, researchers are exploring its use in designing smart materials that can respond to external stimuli or in developing targeted drug delivery systems based on its structural features. Such innovations highlight the long-term significance of compounds like 1-isocyano-3-phenylbenzene in driving scientific progress across multiple disciplines.

In conclusion,1-isocyano-3-pheno